Cas no 1280729-47-6 ((4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone)

• Product Name: (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone
• CAS No: 1280729-47-6
• MF: C₁₆H₁₅ClO₃S
• MW: 322.806502580643
• CID: 2619333
• PubChem ID: 64212511
• Update Time: 2025-11-01

(4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone
• MFCD21365058
• (4-chloro-2,5-dimethylphenyl)-(4-methylsulfonylphenyl)methanone
• STL556247
• 1280729-47-6
• CS-0329098
• AKOS013533056
• MS-20440
• 4-Chloro-2,5-dimethyl-4'-(methylsulfonyl)benzophenone
• (4-Chloro-2,5-dimethylphenyl)(4-(methylsulfonyl)phenyl)methanone
• (4-chloro-2,5-dimethylphenyl)[4-(methylsulfonyl)phenyl]methanone
• (4-chloro-2,5-dimethylphenyl)(4-methanesulfonylphenyl)methanone
• BBL102445
• AU-004/43508076

• Inchi： 1S/C16H15ClO3S/c1-10-9-15(17)11(2)8-14(10)16(18)12-4-6-13(7-5-12)21(3,19)20/h4-9H,1-3H3
• InChI Key： JZRPCBDNEKONPC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1C)C(C1C=CC(=CC=1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 322.0430432Da
• Monoisotopic Mass: 322.0430432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone

Introduction to (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone and Its Applications in Modern Chemical Research

(4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone, with the CAS number 1280729-47-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents and the exploration of molecular interactions.

The molecular structure of (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone consists of two aromatic rings connected by a methanone bridge. The presence of chloro and methylsulfonyl substituents on these rings enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The compound's versatility has led to its application in various research areas, including drug discovery, material science, and catalysis.

In recent years, there has been a growing interest in the use of (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone as a building block for more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it an ideal candidate for the synthesis of pharmacologically active compounds. Researchers have leveraged these properties to develop novel inhibitors targeting specific biological pathways.

One of the most notable applications of this compound is in the field of medicinal chemistry. The structural motif of (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone has been incorporated into several lead compounds that show promise in preclinical studies. These studies have highlighted its potential as an anti-inflammatory agent, an antioxidant, and a modulator of enzyme activity. The compound's ability to interact with biological targets at the molecular level has opened up new avenues for therapeutic intervention.

The synthesis of (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to achieve high yields and purity. These synthetic strategies not only underscore the compound's synthetic utility but also demonstrate the advancements in modern organic chemistry.

Recent research has also explored the computational modeling of (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone to better understand its interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding affinity and mechanism of action. These computational studies have complemented experimental efforts and have facilitated the design of more effective derivatives.

The pharmaceutical industry has taken note of the potential of (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone as a scaffold for drug development. Several companies are currently investigating its use in clinical trials for various therapeutic indications. The compound's unique structural features and biological activity make it a promising candidate for further development into a market-ready drug. The ongoing research efforts highlight the importance of this compound in advancing modern medicine.

Beyond pharmaceutical applications, (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone has found utility in other areas of chemical research. Its role as a catalyst or ligand in asymmetric synthesis has been explored, contributing to the development of more efficient synthetic routes. Additionally, its incorporation into functional materials has shown promise in enhancing material properties such as conductivity and stability.

The environmental impact of using (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone in research has also been considered. Efforts have been made to optimize synthetic protocols to minimize waste and reduce energy consumption. Green chemistry principles have been applied to ensure that the production and handling of this compound are environmentally sustainable.

In conclusion, (4-Chloro-2,5-dimethyl-phenyl)-(4-methylsulfonylphenyl)methanone (CAS no 1280729-47-6) is a versatile organic compound with significant applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents and exploring molecular interactions. The ongoing research efforts continue to uncover new possibilities for this compound, reinforcing its importance in advancing scientific knowledge and innovation.